Cas no 71088-08-9 (1,2,4-Oxadiazole, 3-ethenyl-5-methyl-)

• Product Name: 1,2,4-Oxadiazole, 3-ethenyl-5-methyl-
• CAS No: 71088-08-9
• MF: C₅H₆N₂O
• MW: 110.11394071579
• CID: 546059
• PubChem ID: 12551458
• Update Time: 2025-04-19

1,2,4-Oxadiazole, 3-ethenyl-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole, 3-ethenyl-5-methyl-
• 3-ethenyl-5-methyl-1,2,4-oxadiazole
• 3-vinyl-5-methyl-1,2,4-oxadiazole
• DTXSID20502258
• SCHEMBL10654567
• MJMVHBJEFDWMRJ-UHFFFAOYSA-N
• 71088-08-9

• Inchi： 1S/C5H6N2O/c1-3-5-6-4(2)8-7-5/h3H,1H2,2H3
• InChI Key： MJMVHBJEFDWMRJ-UHFFFAOYSA-N
• SMILES： O1C(C)=NC(C=C)=N1

Computed Properties

• Exact Mass: 110.04808
• Monoisotopic Mass: 110.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 94.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.92